2-Trifluoroacetyl-4-tert-butylanisole

• Molecular Formula: C13H15F3O2
• Molecular Weight: 260.25 g/mol
• IUPAC Name: 1-(5-tert-butyl-2-methoxyphenyl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C13H15F3O2/c1-12(2,3)8-5-6-10(18-4)9(7-8)11(17)13(14,15)16/h5-7H,1-4H3
• InChI Key: BNSIRVQIKCJAOK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)OC)C(=O)C(F)(F)F

Description

2-Trifluoroacetyl-4-tert-butylanisole is a useful research compound. Its molecular formula is C13H15F3O2 and its molecular weight is 260.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 0.73 g of magnesium suspended in 5 ml of diethyl ether were added dropwise, under nitrogen, 8.70 g of 2-iodo-4-tert-butylanisole [described in Reference Example 1(a)] dissolved in 15 ml of diethyl ether and heated at reflux for one hour. To this solution were added dropwise 0.74 ml of trifluoroacetic acid dissolved in 3 ml of diethyl ether at room temperature, and heated at reflux for 1.5 hours. The reaction mixture was poured into ice-water, acidified with conc. sulfuric acid and extracted with diethyl ether. The extract was washed with water and saturated brine successively, dried over magnesium sulfate anhydride and concentrated at reduced pressure. The residue was chromatographed on silica gel column using a mixed solvent of methylene chloride and cyclohexane (1:2) as an eluting agent to give 1.83 g of the title compound having the following physical properties as pale yellow oil.